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Compound of Interest

Compound Name: Panaxydol

Cat. No.: B150440

Whitepaper: Panaxydol from Panax ginseng

A Technical Guide to Source, Extraction, and Biological Activity for Researchers and Drug
Development Professionals

Abstract

Panaxydol is a bioactive polyacetylenic compound predominantly found in the roots of Panax
ginseng C.A. Meyer.[1][2] This document provides a comprehensive technical overview of
Panaxydol, covering its chemical properties, natural sources, and biosynthesis. It details
various methodologies for its extraction, isolation, and quantification. Furthermore, this guide
elucidates the molecular mechanisms underlying Panaxydol's significant pharmacological
effects, including its anticancer, anti-inflammatory, and neuroprotective activities, supported by
diagrams of key signaling pathways. Detailed experimental protocols are provided to facilitate
further research and development.

Introduction

Ginseng (Panax ginseng) has been a cornerstone of traditional medicine for centuries, with its
therapeutic effects attributed to a variety of active constituents.[3][4] While ginsenosides are the
most studied compounds, another class of lipid-soluble molecules, the polyacetylenes, has
garnered significant interest for its potent biological activities.[3][4] Among these, Panaxydol
((BR)-8-[(2R,3S)-3-Heptyl-2-oxiranyl]-1-octene-4,6-diyn-3-ol), a C17-polyacetylene, has
demonstrated promising anticancer, anti-inflammatory, and neuroprotective properties.[2][5][6]
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[7] Its ability to induce apoptosis in cancer cells, modulate inflammatory pathways, and promote
axonal growth makes it a compound of high interest for pharmacological research and drug
development.[5][7][8] This whitepaper serves as a technical resource, consolidating current
knowledge on Panaxydol's sourcing from Panax ginseng, its extraction and analysis, and its
mechanisms of action.

Chemical Properties and Structure

Panaxydol is a fatty alcohol characterized by a 17-carbon chain with two acetylene triple
bonds, a vinyl group, a hydroxyl group, and an epoxide ring.[2][9] These structural features are
crucial for its biological activity.

Property Value Reference
Chemical Formula C17H2402 [2]
Molecular Weight 260.377 g/mol [10]

CAS Number 72800-72-7 [2]

(3R)-8-[(2R,3S)-3-Heptyl-2-
IUPAC Name _ _ [2]
oxiranyl]-1-octene-4,6-diyn-3-ol

Synonyms Falcarindiol epoxide [4119]

Structure See Figure 1 (4]

Figure 1: Chemical Structure of Panaxydol

Natural Source and Biosynthesis
Source

The primary natural source of Panaxydol is the root of Panax ginseng C.A. Meyer (Korean
ginseng).[1][5] It is also found in other species of the Panax genus, such as P. quinquifolium
(American ginseng).[11][12] Within the plant, polyacetylenes like Panaxydol are considered
secondary metabolites that contribute to the plant's defense mechanisms. The concentration of
these compounds can vary based on the age of the plant, cultivation conditions, and the
specific part of the root being analyzed.[13]
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Biosynthesis

The biosynthesis of Panaxydol in Panax ginseng follows a polyketide-type pathway derived
from fatty acids.[3][9] Isotope labeling studies using 13CO2 and [U-13Ce]glucose have confirmed
that C17-polyacetylenes like Panaxydol are formed via the decarboxylation of C18
unsaturated fatty acids, with crepenynic acid being a likely precursor.[3][4][9][14]

C18 Fatty Acids
(e.g., Linoleic Acid)

!

Crepenynic Acid

!

Decarboxylation & Further Modifications
(Desaturation, Hydroxylation, Epoxidation)

Panaxydol

Figure 2. Simplified Biosynthesis Pathway of Panaxydol

Click to download full resolution via product page
Figure 2. Simplified Biosynthesis Pathway of Panaxydol.

Extraction and Isolation

Panaxydol is a lipid-soluble molecule, dictating the use of nonpolar organic solvents for its
extraction.[3][15] Several methods have been developed, each with distinct advantages in

terms of efficiency, yield, and purity.

Extraction Methodologies

A general workflow for obtaining pure Panaxydol involves extraction from dried ginseng root,

followed by chromatographic purification.
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Dried Panax ginseng Root Powder

!

Solvent Extraction
(e.g., Hexane, Ether, Ethyl Acetate)

!

Filtration / Centrifugation

!

Solvent Evaporation
(Rotary Evaporator)

Crude Lipid-Soluble Extract

Chromatographic Purification
(Silica Gel Column Chromatography)

Pure Panaxydol

Figure 3. General Workflow for Panaxydol Extraction and Isolation
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Figure 4. Panaxydol-Induced Apoptotic Signaling Pathway
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Figure 5. Anti-Inflammatory Pathways of Panaxydol
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Figure 6. Panaxydol-Induced Axonal Growth Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Panaxydol source and extraction from Panax ginseng].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b150440#panaxydol-source-and-extraction-from-
panax-ginseng]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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